Cas no 1894963-11-1 (1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine)

• Product Name: 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine
• CAS No: 1894963-11-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6594671
• PubChem ID: 117311443
• Update Time: 2025-05-20

1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine
• 1894963-11-1
• 1-(1-{3-[(dimethylamino)methyl]phenyl}cyclopropyl)ethan-1-amine
• EN300-1777455

• Inchi： 1S/C14H22N2/c1-11(15)14(7-8-14)13-6-4-5-12(9-13)10-16(2)3/h4-6,9,11H,7-8,10,15H2,1-3H3
• InChI Key： MJOYLRGKLSDUHF-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=CC=C(CN(C)C)C=2)CC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine

Introduction to 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine (CAS No. 1894963-11-1)

1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine, with the CAS number 1894963-11-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as amines, specifically featuring a cyclopropyl and phenyl ring system with a dimethylamino substituent. The unique structural characteristics of this compound have led to its exploration in various biological and pharmacological studies, particularly for its potential therapeutic applications.

The chemical structure of 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine is characterized by its cyclopropyl ring, which is attached to an ethylamine moiety. The phenyl ring, substituted with a dimethylamino group at the meta position, adds to the compound's complexity and potential biological activity. The presence of these functional groups suggests that the compound may exhibit interactions with specific receptors or enzymes, making it a valuable candidate for drug discovery and development.

Recent studies have focused on the pharmacological properties of 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine. One notable area of research involves its potential as an analgesic agent. Preliminary in vitro and in vivo experiments have shown that this compound can modulate pain pathways by interacting with specific receptors in the central nervous system. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine exhibits potent analgesic effects in rodent models of chronic pain, suggesting its potential as a novel therapeutic agent for pain management.

In addition to its analgesic properties, 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns, and there is a need for new and effective treatments. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both cell culture and animal models. These findings highlight the potential of 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine as an anti-inflammatory agent, which could lead to new therapeutic options for patients suffering from inflammatory conditions.

The safety profile of 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine is another critical aspect of its evaluation. Preclinical studies have demonstrated that this compound exhibits low toxicity and favorable pharmacokinetic properties. These characteristics are essential for ensuring that the compound can be safely administered to patients in clinical trials. Furthermore, the compound's stability under various conditions, such as different pH levels and temperatures, has been assessed to ensure its reliability during storage and transportation.

The synthesis of 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving Grignard reagents, nucleophilic substitutions, and reductive amination. These methods have been refined to produce high-quality batches of the compound suitable for further research and development.

In conclusion, 1-(1-{3-(dimethylamino)methylphenyl}cyclopropyl)ethan-1-amine (CAS No. 1894963-11-1) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in treating various medical conditions. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing pharmaceutical science and improving patient outcomes.